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Compound of Interest |

5-(4-Nitrophenoxy)-1,3-
Compound Name:
benzodioxole

CAS No.: 294856-47-6

Cat. No.: B2937131

. J

Target Compound: 5-(4-Nitrophenoxy)-1,3-
benzodioxole[2][3][4]
Part 1: Molecular Profile & Hazard Identification

The "Black Box" Approach: In the absence of a standardized REACH dossier for this specific
intermediate, we treat it as a High-Hazard Pharmacophore.[4] The molecule combines two
toxicologically active motifs: the nitro-aromatic group (metabolic toxicity) and the
methylenedioxyphenyl (benzodioxole) ring (enzymatic inhibition).[3][4]

1.1 Chemical Identity
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Parameter Detail

Systematic Name 5-(4-Nitrophenoxy)-1,3-benzodioxole

Nitro-diaryl ether / Methylenedioxybenzene
Structural Class

derivative
Molecular Formula C13H9NOs
Molecular Weight ~259.21 g/mol

) Pale yellow to orange crystalline solid (Predicted
Physical State ) )
based on nitro-aromatics)

Lipophilic (LogP > 3.0).[2][3][4] Soluble in DCM,

Solubility ]
DMSO, Ethyl Acetate.[4] Insoluble in water.[4]

1.2 Derived GHS Classification (Predictive Toxicology)

Based on SAR analysis of Nitrodiphenyl ethers (e.g., Nitrofen) and Benzodioxoles (e.qg.,
Safrole).[2][3][4]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[4]
» Skin Sensitization: Category 1 (Potential sensitizer due to benzodioxole moiety).[4]

o Carcinogenicity: Category 2 (Suspected; based on nitro-aromatic reduction metabolites).[3]

[4]

o Specific Target Organ Toxicity (Repeated): Category 2 (Liver/Blood - Methemoglobinemia
risk).[3][4]

e Agquatic Toxicity: Acute Category 1 (Very toxic to aquatic life - typical of nitrophenyl ethers).[3]
[4]

Part 2: The Physicochemical Matrix & Stability

This section addresses the stability profile, essential for process safety during synthesis or
scale-up.[3][4]
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2.1 Thermal Instability (The Nitro Risk)

While diaryl ethers are generally stable, the nitro group introduces a decomposition exotherm.

[4]
o DSC Warning: Nitro-aromatics can exhibit onset of decomposition >250°C.[2][3]

o Protocol: Never distill this compound to dryness without a prior DSC scan to determine the
Time to Maximum Rate (TMR) of decomposition.

2.2 Reactivity Profile

e Oxidation: The methylene bridge (-O-CH2-O-) is susceptible to oxidation.[2][3] Avoid strong
oxidizers (KMnQa4, CrOs) which can cleave the ring to a catechol carbonate.[4]

e Reduction: The nitro group is easily reduced to an amine (aniline derivative).[4] This reaction
is exothermic; control Hz pressure/catalyst loading carefully during hydrogenation.[4]

Part 3: Operational Safety Protocol (The "How-To")

This protocol uses a Self-Validating System approach. Do not proceed to the next step until the
safety check of the previous step is confirmed.

3.1 Personal Protective Equipment (PPE) Matrix
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Zone

Hazard Level

Recommended
PPE

Rationale

Weighing/Solid

High (Dust Inhalation)

N95/P3 Respirator +

Nitro-aromatics are

potent via

Handling Double Nitrile Gloves inhalation/dust.[2][3]
[4]
_ _ DMSO/DCM carries
) Silver Shield )
Synthesis/Solvent ) ) ) ) nitro-compounds
Medium (Permeation) (Laminate) or Viton
Work through standard
Gloves o
nitrile gloves.[3][4]
Prevent dermal
] Tyvek Suit + Full Face  absorption of
Cleanup/Spill Acute

Respirator

concentrated material.

[4]

3.2 Synthesis & Isolation Workflow (Graphviz Visualization)

The following diagram illustrates the safety checkpoints during the synthesis (likely SNAr

coupling of Sesamol and 4-Fluoronitrobenzene).

Precursors:

TLC Monitoring
(Limit Impurities)

Exotherm Check
Monitor T < 100°C;

PH Check

Quench: Neutralize Base)

Isolation:

Segregate Aqueous
(Aquatic Tox Waste Stream:

Sesamol + 4-F-Nitrobenzene

Reaction:
Base (K2C0O3), DMF, Heat

Click to download full resolution via product page

Ice/Water Pour

Filtration/Extraction

Fluoride/Nitrophenols

Caption: Figure 1. Synthesis safety logic flow. Critical control points (Exotherm, pH) prevent

runaway reactions and exposure.[2][3][4]

Part 4: Toxicology & Metabolic Fate

Understanding the mechanism of toxicity is crucial for drug developers using this scaffold.[4]

4.1 The Benzodioxole "Suicide Inhibition"
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The 1,3-benzodioxole moiety is a known Mechanism-Based Inactivator (MBI) of Cytochrome
P450 enzymes.[2][3][4]

Mechanism: CYP450 oxidizes the methylene carbon (-CH2-).[3][4]

Intermediate: A reactive carbene is formed.[4]

Result: The carbene coordinates irreversibly with the P450 Heme iron, destroying the
enzyme's activity.[4]

Impact: If this is a drug candidate, expect significant Drug-Drug Interactions (DDI).[3][4]

4.2 Nitro-Aromatic Reduction

The 4-nitrophenoxy group can be metabolized by intestinal flora or hepatic reductases to the
corresponding aniline.[2][3]

» Risk: Anilines are often methemoglobinemia inducers (oxidizing Hemoglobin Fe2+ to Fe3+).

[4]

4.3 Metabolic Pathway Diagram[2][4]
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Caption: Figure 2.[2][3][4] Dual metabolic activation pathways.[4] Left: P450 inactivation via
benzodioxole.[4] Right: Hematotoxicity via nitro reduction.[4]

Part 5: Emergency Response & Environmental Fate[4]
5.1 Spill Management

e Do NOT use combustible materials (sawdust) to absorb nitro-compounds (fire risk).[3][4]
o Use: Vermiculite or sand.[4]

o Decontamination: Wash area with 10% Sodium Carbonate solution to solubilize any
hydrolyzed nitrophenols, followed by detergent water.[4]

5.2 Fire Fighting
e Media: Foam, Dry Powder, CO2.[4]

o Hazard: Emits toxic fumes of Nitrogen Oxides (NOx) and Carbon Monoxide.[4]
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e Specific Warning: Sealed containers may rupture explosively if heated due to the nitro group
decomposition.[4]

5.3 Environmental Fate[2]

e Aguatic Hazard: Nitrodiphenyl ethers are highly persistent and toxic to aquatic invertebrates
(Daphnia magna).[4]

» Disposal:Zero Discharge. All waste (mother liquors, washings) must be incinerated at
>1000°C with scrubber systems for NOx.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. bg.cpachem.com [bg.cpachem.com]

e To cite this document: BenchChem. [Beyond the SDS: Comprehensive Safety & Handling
Architecture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2937131#5-4-nitrophenoxy-1-3-benzodioxole-sds-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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